Cas no 269726-94-5 (Boc-(R)-3-amino-5-hexenoic Acid)

• Product Name: Boc-(R)-3-amino-5-hexenoic Acid
• CAS No: 269726-94-5
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD01860990
• CID: 239524
• PubChem ID: 329763102
• Update Time: 2025-05-24

Boc-(R)-3-amino-5-hexenoic Acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-((tert-Butoxycarbonyl)amino)hex-5-enoic acid
• Boc-(R)-3-Amino-5-hexenoic acid
• (R)-3-(tert-butoxycarbonylamino)hex-5-enoic acid
• 3-[[(1,1-dimethylethoxy)carbonyl]amino]-, (3R)-
• 5-Hexenoic acid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-, (3R)-
• Boc-D-β-HoGly(Allyl)-OH
• (3R)-3-[(tert-butoxycarbonyl)amino]hex-5-enoic acid
• (3R)-3-[[(1,1-Dimethylethoxy)carbonyl]amino]-5-hexenoicacid
• (R)-3-(Boc-aMino)-5-hexenoic acid
• 5-Hexenoicacid,3-[[(1,1-dimethylethoxy)carbonyl]amino]-,(3R)
• (R)-3-(Boc-amino)-5-hexenoic acid, 98%
• PS-12327
• MFCD01860990
• (3R)-3-{[(tert-butoxy)carbonyl]amino}hex-5-enoic acid
• SCHEMBL7116478
• AKOS016843594
• EN300-7342409
• Boc-D-Gly(Allyl)-(C#CH2)OH
• 269726-94-5
• Boc-D-beta-homoallylglycine
• CS-0158037
• DTXSID80426582
• AC-22132
• (3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]hex-5-enoic acid
• BOC-(R)-3-AMINO-5-HEXENOICACID
• Boc-(R)-3-amino-5-hexenoic Acid

• MDL： MFCD01860990
• Inchi： 1S/C11H19NO4/c1-5-6-8(7-9(13)14)12-10(15)16-11(2,3)4/h5,8H,1,6-7H2,2-4H3,(H,12,15)(H,13,14)/t8-/m1/s1
• InChI Key： RFHPQLCVYMBPRF-MRVPVSSYSA-N
• SMILES： O(C(N[C@@H](CC(=O)O)CC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 229.13100
• Monoisotopic Mass: 229.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.078±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (3.7 g/l) (25 º C),
• PSA: 75.63000
• LogP: 2.32140
• Optical Activity: [α]/D -20.0±1°, c = 1 in ethanol

Boc-(R)-3-amino-5-hexenoic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on Boc-(R)-3-amino-5-hexenoic Acid

Professional Introduction to Boc-(R)-3-amino-5-hexenoic Acid (CAS No. 269726-94-5)

Boc-(R)-3-amino-5-hexenoic Acid, chemically designated as Boc-(R)-3-amino-5-hexenoic Acid, is a significant compound in the field of pharmaceutical chemistry and biotechnology. This compound, identified by its unique CAS No. 269726-94-5, has garnered considerable attention due to its versatile applications in the synthesis of chiral drugs and peptidomimetics. The presence of both an amino group and a conjugated double bond makes it a valuable intermediate in the development of novel therapeutic agents.

The Boc-(R)-3-amino-5-hexenoic Acid structure features a protected amine group, which is crucial for its role in peptide coupling reactions. The Boc (tert-butoxycarbonyl) group provides stability during synthetic processes while ensuring controlled reactivity when needed. This characteristic makes it an indispensable building block in the construction of complex molecular architectures, particularly in the realm of protease inhibitors and other enzyme-targeted therapies.

Recent advancements in synthetic methodologies have further highlighted the importance of Boc-(R)-3-amino-5-hexenoic Acid. Researchers have demonstrated its utility in constructing enantiomerically pure compounds, which are essential for developing drugs with high specificity and reduced side effects. The (R)-configuration, specifically, has been explored in several studies due to its biological activity and stereochemical stability.

In the context of drug discovery, Boc-(R)-3-amino-5-hexenoic Acid has been incorporated into various lead compounds targeting inflammatory diseases, metabolic disorders, and even certain types of cancer. Its ability to mimic natural amino acids while introducing additional functional groups has allowed chemists to design molecules with enhanced binding affinity and selectivity. For instance, derivatives of this compound have shown promise in inhibiting key enzymes involved in the pathogenesis of these diseases.

The conjugated double bond in Boc-(R)-3-amino-5-hexenoic Acid also contributes to its reactivity and potential applications in material science. It can be used to create polymers with specific mechanical properties or to develop liquid crystals for display technologies. While these applications are less common compared to pharmaceutical uses, they underscore the compound's broad utility across multiple disciplines.

From a synthetic chemistry perspective, the preparation of Boc-(R)-3-amino-5-hexenoic Acid involves multi-step processes that require precise control over reaction conditions. Advanced techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve high enantiomeric purity. These methods not only enhance the yield but also minimize byproduct formation, making the process more sustainable and environmentally friendly.

The growing interest in green chemistry has also influenced the synthesis of Boc-(R)-3-amino-5-hexenoic Acid. Researchers are increasingly exploring solvent-free reactions, catalytic methods, and microwave-assisted synthesis to improve efficiency and reduce waste. Such innovations align with global efforts to promote sustainable practices in chemical manufacturing.

In clinical research, Boc-(R)-3-amino-5-hexenoic Acid has been used as a precursor for several novel drug candidates. Its structural features allow for modifications that can fine-tune pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. This flexibility is critical for optimizing drug performance before moving into human trials.

The compound's role in peptidomimetics is particularly noteworthy. Peptidomimetics are designed to mimic the bioactivity of natural peptides but with improved pharmacological properties. By incorporating Boc-(R)-3-amino-5-hexenoic Acid into these molecules, researchers can create analogs that exhibit enhanced binding affinity or longer half-lives. This approach has led to several promising candidates for treating conditions ranging from autoimmune diseases to viral infections.

Future research directions may explore the use of Boc-(R)-3-amino-5-hexenoic Acid in combination therapies or as a scaffold for developing next-generation therapeutics. The compound's adaptability makes it a valuable asset in medicinal chemistry libraries, providing chemists with a versatile tool for addressing unmet medical needs.

In summary, Boc-(R)-3-amino-5-hexenoic Acid (CAS No. 269726-94-5) is a multifaceted compound with significant implications in pharmaceuticals and biotechnology. Its unique structural features enable diverse applications, from constructing complex drug molecules to developing advanced materials. As synthetic methodologies continue to evolve, the potential uses of this compound are likely to expand further, reinforcing its importance in scientific research and industrial applications.